Cas no 898524-00-0 (Methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate)

• Product Name: Methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate
• CAS No: 898524-00-0
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5923697
• PubChem ID: 16766203
• Update Time: 2025-06-14

Methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS000349052
• methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate
• 898524-00-0
• EN300-6511220
• Methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C7H10N2O2S/c1-4-5(6(10)11-3)12-7(8-2)9-4/h1-3H3,(H,8,9)
• InChI Key： PPZKCYGPYYQZDU-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC(C)=C1C(=O)OC

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.5Ų

Additional information on Methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate

Comprehensive Overview of Methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate (CAS No. 898524-00-0)

Methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate (CAS No. 898524-00-0) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. This compound features a methyl ester group at the 5-position and a methylamino substituent at the 2-position, making it a versatile intermediate in synthetic chemistry. Its unique structure has garnered attention in research circles, particularly for its potential role in drug discovery and development.

The growing interest in thiazole derivatives like Methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate is driven by their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are actively exploring its utility in designing novel therapeutic agents, aligning with the current trend of precision medicine and targeted drug delivery. The compound's CAS No. 898524-00-0 serves as a critical identifier in chemical databases, facilitating efficient literature searches and regulatory compliance.

From a synthetic perspective, Methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate is often synthesized via condensation reactions involving methyl thiourea and methyl acetoacetate, followed by cyclization. Its carboxylate group allows for further functionalization, enabling the creation of more complex molecules. This adaptability makes it a valuable building block in combinatorial chemistry, a field gaining traction due to its efficiency in generating drug-like molecules.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for thiazole-based compounds like this one. Solvent-free reactions, catalytic methods, and microwave-assisted syntheses are among the innovative approaches being explored to reduce environmental impact. Such advancements resonate with the global push toward sustainable chemistry, a topic frequently searched in academic and industrial forums.

Beyond pharmaceuticals, Methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate has potential applications in agrochemicals, where thiazole motifs are known to enhance pesticidal and herbicidal activities. Its structural features could contribute to the development of next-generation crop protection agents, addressing the rising demand for food security solutions amid climate change challenges.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and structural confirmation. These methods are critical for quality control in industrial and research settings, reflecting the importance of analytical chemistry in modern science.

In summary, Methyl 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylate (CAS No. 898524-00-0) represents a promising scaffold in medicinal and agrochemical research. Its multifaceted applications, coupled with ongoing innovations in synthesis and sustainability, position it as a compound of significant scientific and industrial interest. As the search for novel bioactive molecules intensifies, this thiazole derivative is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.